Cas no 727650-38-6 (1H-Imidazole-5-carboxylicacid, 4-propyl-)

• Product Name: 1H-Imidazole-5-carboxylicacid, 4-propyl-
• CAS No: 727650-38-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 559012
• PubChem ID: 22025959
• Update Time: 2025-04-19

1H-Imidazole-5-carboxylicacid, 4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 4-propyl-
• 1H-Imidazole-4-carboxylicacid, 5-propyl- (9CI)
• 5-propyl-1H-imidazole-4-carboxylic acid
• 727650-38-6
• DTXSID60621710
• SCHEMBL5870589

• Inchi： 1S/C7H10N2O2/c1-2-3-5-6(7(10)11)9-4-8-5/h4H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： BTFXASUHYSCSHS-UHFFFAOYSA-N
• SMILES： OC(C1=C(CCC)NC=N1)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų